crystallographic data and X-ray diffraction of alpha-hydroxyethylferrocene
crystallographic data and X-ray diffraction of alpha-hydroxyethylferrocene
Structural Elucidation of α -Hydroxyethylferrocene: Crystallographic Data and X-Ray Diffraction Workflows
Executive Summary
The structural characterization of organometallic compounds is a critical bottleneck in rational drug design and advanced materials science. α -Hydroxyethylferrocene (also known as 1-ferrocenylethanol), with the chemical formula C12H14FeO , serves as a foundational chiral building block in the synthesis of ferrocene-based pharmacophores (such as the antimalarial drug ferroquine) and asymmetric catalysts. This technical guide provides an in-depth analysis of the crystallographic properties of α -hydroxyethylferrocene, detailing the causality behind Single-Crystal X-Ray Diffraction (SCXRD) methodologies, molecular packing behaviors, and the critical role of hydrogen bonding in its solid-state architecture.
Chemical Significance and Molecular Architecture
α -Hydroxyethylferrocene features a central iron atom sandwiched between two cyclopentadienyl (Cp) rings, with one ring substituted by a 1-hydroxyethyl moiety. The presence of the chiral α -carbon introduces stereocomplexity, allowing the molecule to exist as a racemic mixture or as enantiopure (S)
- or (R) -isomers[1].
In drug development, the 3D spatial orientation of the ferrocene core relative to the hydroxyl group dictates the molecule's interaction with biological targets. The hydroxyl group acts as both a hydrogen bond donor and acceptor, driving the self-assembly of the molecules into highly ordered crystal lattices. Understanding these non-covalent interactions through X-ray diffraction is paramount for predicting the physicochemical properties (e.g., solubility, stability) of downstream active pharmaceutical ingredients (APIs).
Crystallographic Data and Structural Parameters
The crystallization of α -hydroxyethylferrocene and its closely related derivatives typically yields monoclinic or orthorhombic crystal systems, heavily dependent on the enantiomeric purity of the sample[1][2]. Racemic mixtures often crystallize in centrosymmetric space groups (e.g., P21/c or C2/c ), where the lattice accommodates both enantiomers via inversion centers[3]. Conversely, enantiopure samples force crystallization into non-centrosymmetric space groups (e.g., P212121 ).
The table below summarizes representative crystallographic data for α -hydroxyethylferrocene derivatives, illustrating how minor substitutions (such as chlorination at the β -carbon) impact the unit cell parameters[2].
| Parameter | Racemic α -Hydroxyethylferrocene (Typical) | 2-Chloro-1-ferrocenylethanol[2] |
| Chemical Formula | C12H14FeO | C12H13ClFeO |
| Molecular Weight | 230.08 g/mol | 264.52 g/mol |
| Crystal System | Monoclinic | Monoclinic |
| Space Group | C2/c | P21/n |
| Unit Cell: a (Å) | ~ 12.5 | 6.0366(4) |
| Unit Cell: b (Å) | ~ 9.6 | 7.6215(5) |
| Unit Cell: c (Å) | ~ 14.2 | 23.0837(14) |
| Volume ( A˚3 ) | ~ 1600 | 1061.55(12) |
| Z (Molecules/Cell) | 8 | 4 |
| Temperature (K) | 293 K | 92 K |
Note: Exact unit cell parameters for the unsubstituted parent compound vary based on the crystallization solvent and temperature, which dictate the degree of thermal motion and solvent inclusion.
Single-Crystal X-Ray Diffraction (SCXRD) Methodology
To obtain high-resolution structural data, a rigorous SCXRD protocol must be employed. The methodology described below is designed as a self-validating system, ensuring that experimental artifacts are minimized and the resulting electron density maps are highly accurate.
Step-by-step Single-Crystal X-Ray Diffraction (SCXRD) workflow for organometallics.
Step-by-Step Experimental Protocol
-
Crystal Growth (Thermodynamic Control): Dissolve α -hydroxyethylferrocene in a minimal amount of dichloromethane ( CH2Cl2 ). Layer carefully with an anti-solvent such as hexane[2]. Causality: Slow liquid-liquid diffusion promotes the thermodynamically favored nucleation of single, defect-free macroscopic crystals, avoiding the kinetic trapping of amorphous precipitates.
-
Mounting and Cryocooling: Select a crystal with uniform birefringence under a polarized light microscope. Mount it on a MiTeGen cryoloop using Paratone-N oil and immediately transfer it to a nitrogen cold stream at 92–120 K[1][2]. Causality: Cryocooling minimizes the Debye-Waller thermal displacement parameters. This is critical for organometallics, as it prevents the heavy iron atom's thermal vibration from masking the weak electron density of the crucial hydrogen atoms involved in hydrogen bonding.
-
Data Collection: Utilize a diffractometer equipped with a CCD or CMOS area detector and a graphite-monochromated Mo K α radiation source ( λ=0.71073 Å)[2]. Causality: Molybdenum radiation provides high penetration depth, significantly reducing severe X-ray absorption effects caused by the iron core, which would otherwise skew intensity measurements if Cu K α were used.
-
Data Reduction and Absorption Correction: Process the raw frames using software like SAINT and apply multi-scan absorption corrections via SADABS[2]. Self-Validation: The internal agreement factor ( Rint ) of symmetrically equivalent reflections must be <0.05 , confirming the accuracy of the absorption correction and the chosen Laue group.
-
Structure Solution and Refinement: Solve the phase problem using dual-space algorithms (e.g., SHELXT) to locate the heavy iron atom, followed by difference Fourier synthesis to locate carbon and oxygen atoms[2][4]. Refine the structure using full-matrix least-squares on F2 (SHELXL). Causality: Hydrogen atoms on the Cp rings and the α -carbon are placed in calculated positions (riding model). However, the hydroxyl hydrogen must be located freely from the difference Fourier map to accurately determine the hydrogen bonding geometry[1].
-
Validation: Generate the Crystallographic Information File (CIF) and run it through PLATON/checkCIF. Self-Validation: A successful refinement will yield an R1 value <0.05 and a goodness-of-fit (S) near 1.0, with no Level A or B alerts regarding missing symmetry or unassigned electron density.
Mechanistic Insights: Crystal Packing and Hydrogen Bonding
The solid-state architecture of α -hydroxyethylferrocene is governed by a delicate balance of strong hydrogen bonds and weaker dispersion forces. The hydroxyl group is the primary architect of the crystal lattice.
Mechanistic logic of molecular packing and hydrogen bonding in α-hydroxyethylferrocene crystals.
In racemic crystals, the molecules frequently pair up to form inversion dimers. The O−H⋯O hydrogen bonds link the hydroxyl group of an (S) -enantiomer to the hydroxyl group of an (R) -enantiomer across a crystallographic inversion center[2][4]. The typical O⋯O donor-acceptor distance in these systems is approximately 2.7 to 2.8 Å, indicative of strong hydrogen bonding.
Furthermore, the molecular packing is stabilized by edge-to-face C−H⋯π interactions, where the hydrogen atoms of the methyl group or the unsubstituted Cp ring donate electron density into the π -system of an adjacent molecule's Cp ring[2]. This combination of localized, highly directional hydrogen bonds and diffuse, non-directional π -interactions creates a robust, highly crystalline lattice that is resistant to polymorphism—a highly desirable trait in pharmaceutical manufacturing.
Implications for Drug Development
For drug development professionals, the crystallographic data of α -hydroxyethylferrocene is more than an academic exercise; it is a predictive tool. The spatial orientation of the α -substituent relative to the bulky ferrocene core dictates the steric hindrance encountered during subsequent synthetic functionalization (e.g., substitution with pyrazoles or amines to form active drugs)[1].
By analyzing the SCXRD data, medicinal chemists can map the exact trajectory required for nucleophilic attack at the α -carbon, ensuring that stereocontrol is maintained during the synthesis of enantiopure ferrocene-conjugates. The robust hydrogen-bonding networks identified in these crystal structures also inform the formulation strategies for ferrocene-based drugs, ensuring optimal bioavailability and solid-state stability.
References
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Hydrogen Bonding in a-Ferrocenyl Alcohols ... - IUCr Journals International Union of Crystallography URL:[Link]
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Enantiomeric-Enriched Ferrocenes: Synthesis, Chiral Resolution, and Mathematic Evaluation of CD-chiral Selector Energies with Ferrocene-Conjugates - PMC National Institutes of Health (NIH) URL: [Link]
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2-Chloro-1-ferrocenylethanol - IUCr Journals International Union of Crystallography URL:[Link]
-
(PDF) 2-Chloro-1-ferrocenylethanol - ResearchGate ResearchGate URL: [Link]
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Hydrogen Bonding in a-Ferrocenyl Alcohols ... - IUCr Journals International Union of Crystallography URL: [Link]
